Cas no 186956-55-8 (4-amino-5-[(2-isopropyl-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-amino-5-[(2-isopropyl-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
• CAS No: 186956-55-8
• MF: C₁₃H₁₈N₄OS
• MW: 278.373220920563
• CID: 3108239
• PubChem ID: 4962366
• Update Time: 2025-05-25

4-amino-5-[(2-isopropyl-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-[(2-isopropyl-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-[[5-methyl-2-(1-methylethyl)phenoxy]methyl]-
• SR-01000051650-1
• AKOS034448752
• 4-Amino-5-((2-isopropyl-5-methylphenoxy)methyl)-4h-1,2,4-triazole-3-thiol
• EN300-13318
• Z55981981
• 4-amino-5-[5-methyl-2-(propan-2-yl)phenoxymethyl]-4H-1,2,4-triazole-3-thiol
• CS-0356077
• 4-amino-5-{[5-methyl-2-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazole-3-thiol
• SR-01000051650
• 186956-55-8
• 4-amino-3-[(5-methyl-2-propan-2-ylphenoxy)methyl]-1H-1,2,4-triazole-5-thione

• Inchi： 1S/C13H18N4OS/c1-8(2)10-5-4-9(3)6-11(10)18-7-12-15-16-13(19)17(12)14/h4-6,8H,7,14H2,1-3H3,(H,16,19)
• InChI Key： KUGFDVVUIRTIRX-UHFFFAOYSA-N
• SMILES： N1=C(COC2=CC(C)=CC=C2C(C)C)N(N)C(=S)N1

Computed Properties

• Exact Mass: 278.12013238Da
• Monoisotopic Mass: 278.12013238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 4-amino-5-[(2-isopropyl-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol

4-Amino-5-[(2-isopropyl-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

The compound with CAS No. 186956-55-8, commonly referred to as 4-amino-5-[(2-isopropyl-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of chemistry and materials science due to its potential applications in various industries. Recent studies have highlighted its role in advanced chemical synthesis and its ability to serve as a versatile building block for the development of novel materials.

Structural Analysis

The molecular structure of 4-amino-5-[(2-isopropyl-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol is characterized by a triazole ring system, which is a heterocyclic aromatic compound containing three nitrogen atoms. The presence of an amino group (-NH₂) at the 4-position and a thiol group (-SH) at the 3-position introduces significant chemical reactivity and functional versatility. Additionally, the molecule features a phenoxy methyl group attached to the 5-position of the triazole ring. This substituent consists of a phenyl ring substituted with an isopropyl group at position 2 and a methyl group at position 5, further enhancing the molecule's complexity and potential for diverse interactions.

Chemical Properties

Recent research has focused on understanding the chemical properties of this compound, particularly its reactivity under various conditions. The triazole ring is known for its stability and ability to participate in hydrogen bonding, making it an ideal scaffold for constructing larger molecular systems. The amino and thiol groups are highly reactive and can undergo nucleophilic substitution or addition reactions, enabling the synthesis of derivatives with tailored functionalities. Furthermore, the phenoxy methyl group contributes to the molecule's hydrophobicity and aromaticity, which are critical for applications in drug design and materials science.

Applications in Research

4-Amino-5-[(2-isopropyl-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol has been explored in several research areas. In medicinal chemistry, it has been investigated as a potential lead compound for drug development due to its ability to modulate biological targets through specific interactions. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways. Additionally, this compound has been utilized in the synthesis of advanced materials such as coordination polymers and metalloorganic frameworks (MOFs), where its functional groups play a crucial role in template-directed assembly.

Synthesis and Characterization

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible. Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the molecular structure and purity of the synthesized product.

Environmental Considerations

As with any chemical compound, understanding its environmental impact is crucial for sustainable use. Studies have been conducted to assess the biodegradability and toxicity of 4-amino-5-[(2-isopropyl-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol, particularly in aquatic environments. These studies aim to ensure that its use does not pose significant risks to ecosystems or human health.

Future Prospects

The future outlook for CAS No. 186956-55-8 appears promising as researchers continue to uncover new applications and optimize its synthesis processes. Its unique combination of structural features makes it a valuable tool in both academic research and industrial applications. As interdisciplinary collaboration increases, it is anticipated that this compound will play an even more prominent role in advancing chemical science.